Cas no 2866353-88-8 ((1,4-Thiazepan-6-yl)methanol hydrochloride)

• Product Name: (1,4-Thiazepan-6-yl)methanol hydrochloride
• CAS No: 2866353-88-8
• MF: C₆H₁₄ClNOS
• MW: 183.699459552765
• CID: 6150476
• PubChem ID: 165992749
• Update Time: 2025-08-05

(1,4-Thiazepan-6-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2866353-88-8
• 1,4-thiazepan-6-ylmethanol;hydrochloride
• (1,4-thiazepan-6-yl)methanol hydrochloride
• EN300-39882776
• (1,4-Thiazepan-6-yl)methanol hydrochloride

• Inchi： 1S/C6H13NOS.ClH/c8-4-6-3-7-1-2-9-5-6;/h6-8H,1-5H2;1H
• InChI Key： RBSXSYCCMWJNBE-UHFFFAOYSA-N
• SMILES： Cl.S1CCNCC(CO)C1

Computed Properties

• Exact Mass: 183.0484629g/mol
• Monoisotopic Mass: 183.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 79.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on (1,4-Thiazepan-6-yl)methanol hydrochloride

(1,4-Thiazepan-6-yl)methanol hydrochloride (CAS No. 2866353-88-8): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

(1,4-Thiazepan-6-yl)methanol hydrochloride (CAS No. 2866353-88-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are heterocyclic compounds characterized by a six-membered ring containing one sulfur and one nitrogen atom. The presence of the hydroxymethyl group and the hydrochloride salt form further contributes to its distinct properties and biological activity.

The chemical formula of (1,4-Thiazepan-6-yl)methanol hydrochloride is C₇H₁₂ClNO₂S, with a molecular weight of approximately 207.69 g/mol. The compound is typically obtained through a series of synthetic steps involving the reaction of 1,4-thiazepane with an appropriate electrophile followed by the introduction of the hydroxymethyl group and subsequent conversion to the hydrochloride salt. The synthesis process can be optimized to achieve high yields and purity, making it suitable for various applications in drug discovery and development.

In terms of physical properties, (1,4-Thiazepan-6-yl)methanol hydrochloride is a white crystalline solid that is soluble in water and common organic solvents such as methanol and ethanol. Its solubility profile makes it amenable to formulation in various dosage forms, including tablets, capsules, and injectable solutions. The compound also exhibits good stability under standard storage conditions, which is crucial for maintaining its efficacy during long-term storage and transportation.

The biological activity of (1,4-Thiazepan-6-yl)methanol hydrochloride has been extensively studied in recent years. One of its key applications is in the treatment of neurological disorders such as anxiety and depression. Preclinical studies have shown that this compound possesses potent anxiolytic and antidepressant effects, which are believed to be mediated through its interaction with specific neurotransmitter systems in the brain. For instance, it has been reported to modulate GABAergic and serotonergic pathways, which are known to play a critical role in regulating mood and behavior.

Beyond its potential as a therapeutic agent for neurological disorders, (1,4-Thiazepan-6-yl)methanol hydrochloride has also shown promise in other areas of medicine. Recent research has indicated that it may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have suggested that this compound may exhibit antiviral activity against certain viral infections, although further investigation is needed to confirm these findings.

The pharmacokinetic profile of (1,4-Thiazepan-6-yl)methanol hydrochloride has been evaluated in both in vitro and in vivo models. Studies have demonstrated that it is rapidly absorbed following oral administration and achieves peak plasma concentrations within 1-2 hours. The compound has a moderate volume of distribution and is primarily metabolized by the liver through oxidative pathways. The elimination half-life is relatively short, ranging from 2 to 4 hours, which may necessitate multiple dosing regimens for sustained therapeutic effects.

In terms of safety and toxicity, preclinical studies have shown that (1,4-Thiazepan-6-yl)methanol hydrochloride has a favorable safety profile at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. These assessments typically include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity. Preliminary data suggest that the compound is well-tolerated at relevant dose levels with no significant adverse effects observed.

The development pipeline for (1,4-Thiazepan-6-yl)methanol hydrochloride is currently progressing through various stages of preclinical testing. Researchers are actively investigating its efficacy in animal models of anxiety, depression, inflammation, and viral infections to gather more robust data on its therapeutic potential. Additionally, efforts are underway to optimize its formulation for different routes of administration and to develop robust manufacturing processes for large-scale production.

In conclusion, (1,4-Thiazepan-6-yl)methanol hydrochloride (CAS No. 2866353-88-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a potential therapeutic agent for various medical conditions. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant potential to contribute to the discovery of new treatments for unmet medical needs.